Cas no 4521-07-7 (Benzofuran, 3-(chloromethyl)-2-phenyl-)

• Product Name: Benzofuran, 3-(chloromethyl)-2-phenyl-
• CAS No: 4521-07-7
• MF: C₁₅H₁₁ClO
• MW: 242.700243234634
• CID: 1516600
• PubChem ID: 12360277
• Update Time: 2025-04-23

Benzofuran, 3-(chloromethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3-(chloromethyl)-2-phenyl-
• 3-(Chloromethyl)-2-phenylbenzofuran
• 4521-07-7

• Inchi： 1S/C15H11ClO/c16-10-13-12-8-4-5-9-14(12)17-15(13)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： VNPJNKVNAPPJFX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2C=CC=CC=2)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 242.04993
• Monoisotopic Mass: 242.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Additional information on Benzofuran, 3-(chloromethyl)-2-phenyl-

Benzofuran, 3-(chloromethyl)-2-phenyl-

Benzofuran, 3-(chloromethyl)-2-phenyl-, also known by its CAS number 4521-07-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of a chloromethyl group at the 3-position and a phenyl group at the 2-position introduces unique electronic and structural properties that make this compound versatile for various applications.

The synthesis of Benzofuran, 3-(chloromethyl)-2-phenyl- typically involves multi-step organic reactions, often utilizing coupling reactions or Friedel-Crafts alkylation strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. For instance, studies have shown that Benzofuran, 3-(chloromethyl)-2-phenyl- can be incorporated into conjugated polymers, enhancing their electronic properties for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The chloromethyl group acts as a reactive site for further functionalization, allowing for tailored molecular architectures that optimize charge transport properties.

In the pharmaceutical industry, this compound has been investigated as a lead molecule for drug development. Its unique structure provides opportunities for designing bioactive agents with potential anti-inflammatory or anticancer properties. Recent research has focused on modifying the substituents to improve bioavailability and reduce toxicity, paving the way for preclinical studies.

The chemical stability of Benzofuran, 3-(chloromethyl)-2-phenyl- under various conditions has also been a topic of interest. Studies have demonstrated its resistance to oxidative degradation, making it suitable for applications in harsh environments. Additionally, its thermal stability up to high temperatures makes it a candidate for high-performance materials used in aerospace and electronics.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Research has shown that it undergoes slow biodegradation under aerobic conditions, highlighting the need for responsible disposal practices to minimize ecological impact.

In conclusion, Benzofuran, 3-(chloromethyl)-2-phenyl-, with its CAS number 4521-07-7, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Ongoing research continues to unlock its potential, driving innovation in fields ranging from electronics to pharmaceuticals.